Cas no 879074-94-9 (3-[2-(4-Methoxy-phenoxy)-ethoxy]-phenylamine)

• Product Name: 3-[2-(4-Methoxy-phenoxy)-ethoxy]-phenylamine
• CAS No: 879074-94-9
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• CID: 4718201
• Update Time: 2025-06-30

3-[2-(4-Methoxy-phenoxy)-ethoxy]-phenylamine Chemical and Physical Properties

Names and Identifiers

• 3-[2-(4-Methoxy-phenoxy)-ethoxy]-phenylamine
• 3-[2-(4-methoxyphenoxy)ethoxy]aniline
• 3-(2-(4-Methoxyphenoxy)ethoxy)aniline
• ASN 15451883
• HMS1703O03
• 3-[2-(4-methoxyphenoxy)ethoxy]phenylamine
• ST50401187

• Inchi： 1S/C15H17NO3/c1-17-13-5-7-14(8-6-13)18-9-10-19-15-4-2-3-12(16)11-15/h2-8,11H,9-10,16H2,1H3
• InChI Key： SIULEHIUHYCCMJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CCOC1C=CC=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 242
• XLogP3: 2.6
• Topological Polar Surface Area: 53.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-[2-(4-Methoxy-phenoxy)-ethoxy]-phenylamine

3-[2-(4-Methoxy-phenoxy)-ethoxy]-phenylamine: An Overview of CAS No. 879074-94-9

3-[2-(4-Methoxy-phenoxy)-ethoxy]-phenylamine (CAS No. 879074-94-9) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as MPEP, is characterized by its aromatic amine and ether functionalities, which confer it with a range of potential applications in pharmaceuticals, diagnostics, and advanced materials.

The molecular formula of 3-[2-(4-Methoxy-phenoxy)-ethoxy]-phenylamine is C₁₅H₁₉NO₃, and its molecular weight is 265.31 g/mol. The compound features a phenylamine group attached to an ethoxy chain, which itself is linked to a 4-methoxyphenyl group. This structural arrangement provides the molecule with a combination of hydrophobic and hydrophilic properties, making it suitable for various biological and chemical applications.

In the realm of medicinal chemistry, MPEP has been extensively studied for its potential therapeutic effects. Recent research has highlighted its role as a modulator of various biological pathways, particularly in the context of neurodegenerative diseases and cancer. For instance, studies have shown that MPEP can interact with specific receptors in the brain, potentially offering neuroprotective benefits. Additionally, its ability to modulate oxidative stress and inflammation has been explored in preclinical models of Alzheimer's disease and Parkinson's disease.

Beyond its potential in neurodegenerative disorders, MPEP has also shown promise in cancer research. Preclinical studies have demonstrated that it can inhibit the growth of certain cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, MPEP has been found to downregulate the expression of oncogenes and upregulate tumor suppressor genes, thereby exerting an anti-cancer effect.

In the field of materials science, MPEP has been investigated for its use in the development of advanced functional materials. Its unique combination of aromatic and ether functionalities makes it an attractive candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research has shown that MPEP-based materials exhibit excellent charge transport properties and stability, making them suitable for use in next-generation electronic devices.

The synthesis of MPEP typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 4-methoxyphenol with ethylene oxide to form the corresponding ether intermediate, followed by nucleophilic substitution with aniline to yield the final product. The purity and yield of the synthesized compound can be optimized through careful control of reaction conditions and purification techniques.

To ensure the safety and efficacy of MPEP-based products, rigorous testing is essential. Preclinical studies have demonstrated that MPEP exhibits low toxicity and good biocompatibility, making it a promising candidate for further development. However, ongoing research is needed to fully understand its pharmacokinetic properties and potential side effects.

In conclusion, 3-[2-(4-Methoxy-phenoxy)-ethoxy]-phenylamine (CAS No. 879074-94-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and biological activities make it an exciting area of research for scientists and researchers worldwide. As further studies continue to uncover its full potential, MPEP is poised to play a significant role in advancing our understanding and treatment of various diseases and conditions.